4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxyphenol, 95%

• IUPAC Name: 4-(4-hydroxy-3-methoxyphenyl)-N,N-dimethylbenzamide
• InChI: InChI=1S/C16H17NO3/c1-17(2)16(19)12-6-4-11(5-7-12)13-8-9-14(18)15(10-13)20-3/h4-10,18H,1-3H3
• InChI Key: QWVMZRFQHHMKGM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)O)OC
• Molecular Formula: C16H17NO3
• DSSTOX Substance ID: DTXSID90685709
• Molecular Weight: 271.31 g/mol
• CAS RN: 1261989-68-7

Description

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxyphenol, 95% (DMACP) is an organic compound used in scientific research. It is a white crystalline powder with a molecular weight of 264.33 g/mol and a melting point of 84-86°C. DMACP is a derivative of phenol and is used as a reagent in organic synthesis, as a catalyst in various reactions, and as a component in various biochemical and physiological studies.

Scientific Research Applications

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxyphenol, 95% is used in various scientific research applications. It can be used as a reagent in organic synthesis, as a catalyst in various reactions, and as a component in various biochemical and physiological studies. It is also used as a ligand in coordination chemistry and as a chelating agent in biological assays. It has also been used in the synthesis of pharmaceuticals, pesticides, and other organic compounds.

Mechanism of Action

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxyphenol, 95% is an organic compound that acts as a catalyst in various chemical reactions. It is believed to act as a Lewis acid, which is a substance that can donate electrons to form a new bond. The Lewis acid-base reaction is believed to be the mechanism of action for 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxyphenol, 95%. The Lewis acid-base reaction involves the transfer of electrons from the Lewis acid to the Lewis base, resulting in the formation of a new bond.
Biochemical and Physiological Effects
4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxyphenol, 95% has been used in various biochemical and physiological studies. Its use has been demonstrated to alter the activity of enzymes, hormones, and other biological molecules. It has also been used to study the effects of drugs on the body. In addition, it has been used to study the effects of environmental toxins on the body.

Advantages and Limitations for Lab Experiments

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxyphenol, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain. It is also a relatively stable compound, making it suitable for use in a variety of reactions. However, there are some limitations to its use in laboratory experiments. It is not soluble in water, making it difficult to use in aqueous solutions. It is also not very soluble in organic solvents, making it difficult to use in organic reactions.

Future Directions

There are several potential future directions for 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxyphenol, 95% research. One potential direction is to explore its use in the synthesis of pharmaceuticals and other organic compounds. Another potential direction is to further study its effects on enzymes, hormones, and other biological molecules. Additionally, further research could be conducted to explore its use as a chelating agent in biological assays. Finally, further research could be conducted to explore its use as a Lewis acid in coordination chemistry.

Synthesis Methods

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxyphenol, 95% can be synthesized through a two-step procedure. The first step involves the reaction of 4-methoxyphenol with N,N-dimethylformamide dimethyl acetal in the presence of sodium methoxide as a catalyst. This reaction yields 4-[4-(N,N-dimethylaminocarbonyl)phenyl]-2-methoxyphenol as the main product. The second step involves the recrystallization of the product in ethyl acetate and acetic acid at a temperature of 40-50°C.